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Compound of Interest

Compound Name: Rimacalib

Cat. No.: B1680633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and

application of Rimacalib (SMP-114), a potent and orally available inhibitor of Ca2+/calmodulin-

dependent protein kinase II (CaMKII). Adherence to these guidelines is crucial for ensuring

experimental accuracy, reproducibility, and laboratory safety.

Introduction to Rimacalib (SMP-114)
Rimacalib (also known as SMP-114) is a selective inhibitor of CaMKII, a key serine/threonine

kinase involved in a multitude of cellular processes. Dysregulation of CaMKII is implicated in

various pathological conditions, including cardiovascular diseases and inflammatory disorders

such as rheumatoid arthritis.[1] Rimacalib has demonstrated potential in preclinical studies to

mitigate these conditions by modulating CaMKII activity.[1] Its primary mechanism of action

involves the inhibition of CaMKII, with varying potencies against different isoforms.[2]

Physicochemical and Storage Properties
Proper storage and handling of Rimacalib are paramount to maintaining its stability and

activity.

Table 1: Physicochemical Properties of Rimacalib (SMP-114)
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Property Value

Molecular Formula C22H23FN4O2

Molecular Weight 394.45 g/mol [3]

Appearance Solid powder[3]

Purity >98%

CAS Number 215174-50-8

Table 2: Storage and Stability of Rimacalib (SMP-114)

Form
Storage
Temperature

Duration Notes

Solid 0 - 4°C
Short-term (days to

weeks)
Keep dry and dark.[3]

-20°C
Long-term (months to

years)
Keep dry and dark.[3]

DMSO Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

Safety and Handling Precautions
Standard laboratory safety protocols should be strictly followed when handling Rimacalib.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

Spills: In case of a spill, absorb with an inert material and dispose of it as chemical waste.
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Disposal: Dispose of unused compound and solutions according to local regulations for

chemical waste.

For comprehensive safety information, refer to the Safety Data Sheet (SDS).

Experimental Protocols
Preparation of Stock Solutions
Rimacalib is readily soluble in dimethyl sulfoxide (DMSO).

Protocol 4.1.1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh out the required amount of Rimacalib powder. For example, for

1 ml of a 10 mM stock solution, weigh 3.94 mg of Rimacalib (Molecular Weight = 394.44

g/mol ).

Dissolving: Add the appropriate volume of high-purity DMSO to the solid compound.

Solubilization: To aid dissolution, you can gently vortex the solution. If necessary, warm the

tube to 37°C and sonicate in an ultrasonic bath for a short period until the solution is clear.[2]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize

freeze-thaw cycles and store at -20°C or -80°C as indicated in Table 2.

Table 3: Solubility of Rimacalib (SMP-114)

Solvent Solubility

DMSO 125 mg/mL (316.90 mM)[2]

In Vitro Cellular Assays
This protocol provides a general guideline for treating cultured cells with Rimacalib. The

optimal concentration and incubation time should be determined empirically for each cell type

and experimental setup.

Protocol 4.2.1: Treatment of Cardiomyocytes with Rimacalib
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This protocol is adapted from a study on the effects of Rimacalib on cardiomyocytes.[2]

Cell Culture: Plate cardiomyocytes at the desired density and allow them to adhere and

stabilize according to your standard cell culture protocol.

Preparation of Working Solution: Dilute the Rimacalib DMSO stock solution to the final

desired concentration in the appropriate cell culture medium. For example, to achieve a final

concentration of 10 µM in 1 ml of medium, add 1 µl of a 10 mM stock solution. It is crucial to

ensure the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced

cellular effects.

Pre-incubation: Pre-incubate the cardiomyocytes with the Rimacalib-containing medium for

at least 15 minutes before proceeding with your experimental measurements (e.g., calcium

imaging or patch-clamp experiments).[2]

Experimentation: Perform your planned cellular analysis.

Mechanism of Action and Signaling Pathway
Rimacalib functions as an inhibitor of CaMKII. The activation of CaMKII is a critical step in

many calcium-dependent signaling pathways. An increase in intracellular calcium leads to the

formation of a Ca2+/Calmodulin complex, which then binds to and activates CaMKII. Activated

CaMKII can then phosphorylate a variety of downstream target proteins, leading to diverse

cellular responses.
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Caption: CaMKII signaling pathway and inhibition by Rimacalib.

Experimental Workflow for In Vitro Inhibition
Studies
The following diagram illustrates a typical workflow for assessing the efficacy of Rimacalib in a

cell-based assay.
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Caption: Workflow for in vitro cell-based assays with Rimacalib.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1680633?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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